BENGHE Validation & Comparative

Check Availability & Pricing

Methoxydienone: A Comparative Analysis of its
Dual Progestogenic and Anabolic-Androgenic
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methoxydienone

Cat. No.: B195248

For Immediate Release: A comprehensive guide for researchers, scientists, and drug
development professionals detailing the dual hormonal activities of the synthetic steroid
methoxydienone. This document provides a comparative analysis of its performance against
other synthetic steroids, supported by experimental data and detailed methodologies.

Methoxydienone (also known as methoxygonadiene) is a synthetic steroid belonging to the
19-nortestosterone family of compounds.[1] First synthesized in the 1960s during research into
oral contraceptives, it was never commercially marketed for medical use but has gained
attention in the realm of performance enhancement as a designer steroid.[2][3] Structurally
related to the progestin levonorgestrel, methoxydienone is recognized for its dual
progestogenic and anabolic-androgenic activities.[4][5] This guide provides an in-depth
comparison of these properties with other relevant compounds, outlines key experimental
protocols for their assessment, and visualizes the underlying signaling pathways.

Comparative Biological Activities: A Tabular
Overview

While specific quantitative receptor binding data for methoxydienone is not extensively
available in public literature, its biological activity can be contextualized by comparing its known
anabolic-androgenic ratio with the receptor binding affinities of other well-characterized 19-
nortestosterone derivatives and synthetic progestins.[6][7]
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Anabolic-to-Androgenic Ratio

The anabolic and androgenic potency of methoxydienone has been characterized relative to
testosterone propionate. The anabolic-to-androgenic ratio is a critical measure of a steroid's
therapeutic potential, with a higher ratio indicating greater muscle-building effects relative to
masculinizing effects.

Anabolic Activity Androgenic

(relative to Activity (relative to  Anabolic-to-

Compound . .
Testosterone Testosterone Androgenic Ratio
Propionate) Propionate)

Methoxydienone 54 27 2:1

Testosterone

_ 100 100 11
Propionate
Nandrolone 90 625 ~0.14:1

Data sourced from in vivo studies and presented for comparative purposes.[5]

Comparative Receptor Binding Affinities of Related
Progestins

The progestogenic and off-target activities of methoxydienone can be inferred by examining
the receptor binding profiles of structurally related compounds. The following table summarizes
the relative binding affinities (RBA) of various progestins for the progesterone, androgen,
glucocorticoid, and estrogen receptors.

Progesterone Androgen Glucocorticoid Estrogen
Compound Receptor (PR) Receptor (AR) Receptor (GR) Receptor

RBA (%) RBA (%) RBA (%) (ERa) RBA (%)
Progesterone 100 1-10 1-5 <0.1
Levonorgestrel 170 84-87 - <0.1
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Note: RBA values are compiled from various sources and may vary depending on the specific
assay conditions. The data presented is for comparative purposes. A higher RBA percentage
indicates a stronger binding affinity relative to the reference compound (progesterone).[6] The
structural similarities between methoxydienone and levonorgestrel suggest that
methoxydienone likely possesses significant affinity for both the progesterone and androgen
receptors.[4]

Signaling Pathways

The biological effects of methoxydienone are mediated through its interaction with the
androgen and progesterone receptors, which are ligand-activated nuclear transcription factors.

[2]

Androgen Receptor Signhaling Pathway

Upon entering the cell, methoxydienone binds to the androgen receptor (AR) in the
cytoplasm, causing a conformational change and dissociation from heat shock proteins. The
activated AR-ligand complex translocates to the nucleus, dimerizes, and binds to androgen
response elements (ARES) on the DNA, thereby modulating the transcription of target genes
involved in protein synthesis and muscle growth.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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